Cas no 1285533-36-9 (3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol)
![3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol structure](https://ossimg.kuujia.com/scimg/1286000/1285533-36-9x500.png)
1285533-36-9 structure
Product Name:3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol
CAS No:1285533-36-9
MF:C7H5BClNO4
MW:213.382900953293
CID:2107702
Update Time:2023-08-03
3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-1-hydroxy-6-nitro-3H-2,1-benzoxaborole
- 3H-5-chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol
- 3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol
-
- Inchi： 1S/C7H5BClNO4/c9-6-1-4-3-14-8(11)5(4)2-7(6)10(12)13/h1-2,11H,3H2
- InChI Key： DHNMPDSDKYWDBV-UHFFFAOYSA-N
- SMILES： ClC1C(=CC2B(O)OCC=2C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 213
- Monoisotopic Mass: 213
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.3
3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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